N-{4-[(diethylamino)sulfonyl]phenyl}-2-[2-methyl(methylsulfonyl)anilino]acetamide

• Molecular Formula: C20H27N3O5S2
• Molecular Weight: 453.6 g/mol
• IUPAC Name: N-[4-(diethylsulfamoyl)phenyl]-2-(2-methyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C20H27N3O5S2/c1-5-22(6-2)30(27,28)18-13-11-17(12-14-18)21-20(24)15-23(29(4,25)26)19-10-8-7-9-16(19)3/h7-14H,5-6,15H2,1-4H3,(H,21,24)
• InChI Key: DJGXMPZUDYJNRJ-UHFFFAOYSA-N
• SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)CN(C2=CC=CC=C2C)S(=O)(=O)C

Description

N-{4-[(diethylamino)sulfonyl]phenyl}-2-[2-methyl(methylsulfonyl)anilino]acetamide, commonly known as DMSO2-N-ethylaminoacetanilide, is a chemical compound that has gained considerable attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of N-ethylaminoacetanilide and is synthesized using a specific method.

Mechanism of Action

The mechanism of action of DMSO2-N-ethylaminoacetanilide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. By inhibiting the production of prostaglandins, DMSO2-N-ethylaminoacetanilide reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
DMSO2-N-ethylaminoacetanilide has been shown to have several biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Moreover, it has been shown to increase the levels of anti-inflammatory cytokines, such as interleukin-10. Additionally, it has been found to reduce the levels of reactive oxygen species, which are involved in the pathogenesis of several diseases.

Advantages and Limitations for Lab Experiments

DMSO2-N-ethylaminoacetanilide has several advantages for lab experiments. It is easy to synthesize and is stable under normal laboratory conditions. Moreover, it has been shown to exhibit low toxicity in vitro. However, it has several limitations as well. It is insoluble in water and has low bioavailability, which limits its potential applications in vivo.

Future Directions

There are several future directions for the research on DMSO2-N-ethylaminoacetanilide. One potential direction is to investigate its potential applications in the treatment of cancer. Moreover, its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of inflammatory and pain-related disorders. Additionally, further research is needed to elucidate its mechanism of action and to improve its bioavailability.

Synthesis Methods

The synthesis of DMSO2-N-ethylaminoacetanilide involves the reaction between N-ethylaminoacetanilide and diethylsulfate in the presence of sodium hydroxide, followed by the reaction between the resulting product and methylsulfonyl chloride. The final product is obtained by reacting the intermediate product with sodium ethoxide in dimethyl sulfoxide. This synthesis method has been optimized to produce high yields of pure DMSO2-N-ethylaminoacetanilide.

Scientific Research Applications

DMSO2-N-ethylaminoacetanilide has been extensively researched for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic properties. Moreover, it has been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.